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Atorvastatin, a synthetic lipid-lowering agent, stands as a cornerstone in the management of
hypercholesterolemia and the prevention of cardiovascular events. It functions as a selective,
competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol
biosynthesis.[1][2] In pharmaceutical formulations, the active ingredient is commonly utilized as
Atorvastatin Calcium Salt Trihydrate. The specific salt and hydration state of an active
pharmaceutical ingredient (API) are critical determinants of its physicochemical properties,
including solubility, stability, and bioavailability. For a drug like atorvastatin, which is classified
under the Biopharmaceutics Classification System (BCS) as Class Il (low solubility, high
permeability), these attributes are paramount for ensuring consistent therapeutic efficacy and
product quality.[3]

This technical guide provides a comprehensive overview of the molecular formula and weight
of Atorvastatin Calcium Salt Trihydrate, intended for researchers, scientists, and drug
development professionals. It moves beyond simple data presentation to delve into the
causality behind analytical choices, offering field-proven insights and self-validating protocols
for the unambiguous characterization of this critical API.

Core Molecular Attributes
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The chemical identity of Atorvastatin Calcium Salt Trihydrate is defined by the specific
stoichiometric arrangement of its constituent parts: two atorvastatin anions, one divalent
calcium cation (Ca2*), and three molecules of water of hydration.

The empirical formula is consistently reported as (CssH34FN20s)2Ca-3H20.[4] This can be
expanded to the comprehensive molecular formula CesHesCaF2N4O10-3H20.[5][6]

Quantitative Data Summary

The molecular weight is a direct derivative of the molecular formula. Minor variations in
reported values typically stem from differences in the atomic mass values utilized in the
calculations. The table below summarizes these core attributes from various authoritative
sources.

Attribute Value Source(s)

calcium;bis((3R,5R)-7-[2-(4-
fluorophenyl)-3-phenyl-4-
henylcarbamoyl)-5-propan-2-
IUPAC Name (pheny V)-5-prop [7]
ylpyrrol-1-yl]-3,5-

dihydroxyheptanoate);trinydrat

e

CAS Number 344423-98-9 [417116]
(C33H34FN205)2Ca-3H20 or

Molecular Formula [4]
CesHesCaF2N40O10-3H20

Molecular Weight 1209.38 g/mol [4]

1209.39 g/mol

1209.41 g/mol [5]1[6]

1209.42 g/mol [1]

Physicochemical Profile

Atorvastatin Calcium Salt Trihydrate is typically a white to off-white crystalline powder.[1][6]
Its solubility profile is a key characteristic for formulation development.
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Property Description Source(s)

White to off-white
Appearance (5]
powder/crystal

Insoluble in aqueous solutions
of pH 4 and below. Slightly
soluble in distilled water, pH
Solubility 7.4 phosphate buffer, and [1][6]
acetonitrile. Slightly soluble in
ethanol. Freely soluble in

methanol.

. ) ~159-161°C (may vary with
Melting Point _ [7]
method and crystalline form)

Analytical Workflow for Identity Confirmation

Ensuring the correct identity, particularly the hydration state, of an API batch is a critical quality
control step. A multi-technique approach provides a self-validating system, where the results
from orthogonal methods converge to a single, unambiguous conclusion.
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Identity & Hydration State Confirmation Workflow
API Sample:
Atorvastatin Calcium Salt Trihydrate
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Reverse-Phase HPLC-UV
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Thermogravimetric Analysis (TGA) Calorimetry (DSC)

LC-Mass Spectrometry

Confirmed Identity:
Formula & Molecular Weight Verified

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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